Cas no 1805302-33-3 (2-(Difluoromethyl)-3-(fluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-3-(fluoromethyl)pyridine
• CAS No: 1805302-33-3
• MF: C₇H₆F₃N
• MW: 161.124452114105
• CID: 4812266
• Update Time: 2025-11-01

2-(Difluoromethyl)-3-(fluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-(fluoromethyl)pyridine

• Inchi： 1S/C7H6F3N/c8-4-5-2-1-3-11-6(5)7(9)10/h1-3,7H,4H2
• InChI Key： GUXZLWJLSLDSGT-UHFFFAOYSA-N
• SMILES： FCC1=CC=CN=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 118
• XLogP3: 1.7
• Topological Polar Surface Area: 12.9

Additional information on 2-(Difluoromethyl)-3-(fluoromethyl)pyridine

Introduction to 2-(Difluoromethyl)-3-(fluoromethyl)pyridine (CAS No. 1805302-33-3)

2-(Difluoromethyl)-3-(fluoromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805302-33-3, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound belongs to a class of heterocyclic molecules that feature nitrogen-containing rings, which are widely recognized for their role in drug discovery and development. The presence of multiple fluorine atoms in its molecular structure enhances its electronic properties, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.

The molecular structure of 2-(Difluoromethyl)-3-(fluoromethyl)pyridine consists of a pyridine core substituted with two fluoromethyl groups at the 2- and 3-positions. This specific arrangement imparts distinct physicochemical characteristics, including increased lipophilicity and metabolic stability, which are crucial factors in the design of bioactive molecules. The fluorine atoms not only influence the electronic distribution within the molecule but also contribute to its binding affinity with biological targets, making it an attractive scaffold for drug design.

In recent years, there has been growing interest in fluorinated pyridines due to their ability to modulate pharmacokinetic and pharmacodynamic properties of drug candidates. Studies have demonstrated that the introduction of fluorine atoms can lead to improved pharmacological profiles, such as enhanced binding affinity, reduced metabolic degradation, and increased oral bioavailability. The compound 2-(Difluoromethyl)-3-(fluoromethyl)pyridine is no exception and has been explored in various research settings for its potential applications.

One of the most compelling aspects of 2-(Difluoromethyl)-3-(fluoromethyl)pyridine is its utility as a building block in the synthesis of more complex molecules. Its reactive sites allow for further functionalization, enabling chemists to tailor its properties for specific applications. For instance, researchers have utilized this compound in the development of novel inhibitors targeting enzyme-catalyzed reactions relevant to diseases such as cancer and inflammation. The ability to modify its structure while maintaining the core fluorinated pyridine moiety provides a versatile platform for medicinal chemists.

Recent advancements in computational chemistry have also highlighted the importance of 2-(Difluoromethyl)-3-(fluoromethyl)pyridine in virtual screening campaigns. Molecular modeling studies have shown that this compound can interact with various biological targets, including protein kinases and transcription factors, which are key players in many disease pathways. The computational predictions have guided experimental efforts, leading to the identification of promising lead compounds that could undergo further optimization.

The agrochemical sector has also recognized the potential of fluorinated pyridines like 2-(Difluoromethyl)-3-(fluoromethyl)pyridine. Its structural features make it a suitable candidate for developing novel pesticides with improved efficacy and environmental safety. Research has indicated that compounds incorporating such fluorinated moieties can exhibit enhanced resistance to degradation, thereby prolonging their activity in crop protection applications. This aligns with the broader goal of creating sustainable agricultural solutions that minimize environmental impact.

From a synthetic chemistry perspective, 2-(Difluoromethyl)-3-(fluoromethyl)pyridine serves as an excellent example of how structural modifications can influence molecular behavior. The presence of both difluoromethyl and fluromethyl groups at specific positions on the pyridine ring creates unique electronic and steric environments that can be exploited in drug design. This has led to innovative synthetic strategies aimed at accessing structurally diverse derivatives while maintaining key pharmacophoric elements.

In conclusion, 2-(Difluoromethyl)-3-(fluoromethyl)pyridine (CAS No. 1805302-33-3) represents a significant advancement in fluorinated heterocyclic chemistry. Its unique structural features and potential biological activities make it a valuable asset in pharmaceutical and agrochemical research. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in the development of next-generation therapeutics and crop protection agents.